![molecular formula C18H21N3O5 B2503960 N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)-4-(pentyloxy)benzamide CAS No. 887876-51-9](/img/structure/B2503960.png)
N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)-4-(pentyloxy)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)-4-(pentyloxy)benzamide, also known as DDO-7263, is a chemical compound that has been the subject of scientific research due to its potential use in the development of new drugs. This compound has been found to exhibit various biochemical and physiological effects, and its mechanism of action has also been studied extensively.
Scientific Research Applications
Synthesis and Characterization
N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)-4-(pentyloxy)benzamide is a compound that can be synthesized through various chemical routes involving heterocyclic compounds. One such approach involves the synthesis of substituted N-(2,4-dioxo-1,2,3,4-tetrahydroquinazolinyl)benzamides and related compounds through reactions involving methyl anthranilate and 2-aryl-1,3,4-oxadiazolin-5-ones, showcasing the versatility and reactivity of oxadiazole derivatives in synthesizing complex molecules (Chau, Saegusa, & Iwakura, 1982).
Biological Activities
Compounds containing the 1,3,4-oxadiazole moiety, similar to the one in the query compound, have been extensively studied for their biological activities. For instance, 1,3,4-oxadiazoles have been synthesized and evaluated for their herbicidal activities, demonstrating the potential of these heterocycles in agricultural applications (Bao, 2008). Additionally, derivatives of 1,3,4-oxadiazole have been studied for their effects on platelet aggregation, highlighting the potential therapeutic applications of these compounds in cardiovascular diseases (Okuda et al., 2011).
Material Science Applications
In material science, aromatic polyamides containing 1,3,4-oxadiazole units have been synthesized and characterized for their thermal stability and solubility, indicating the utility of oxadiazole-containing compounds in the development of high-performance polymers (Sava et al., 2003).
Anticancer and Antimicrobial Studies
Furthermore, 1,3,4-oxadiazole derivatives have been synthesized and evaluated for their anticancer properties, with some compounds showing promising activity against various cancer cell lines, underscoring the potential of oxadiazole derivatives in oncology research (Salahuddin et al., 2014). Additionally, new benzamides isolated from endophytic Streptomyces have exhibited antimicrobial activities, suggesting the role of benzamide derivatives in developing new antimicrobial agents (Yang et al., 2015).
properties
IUPAC Name |
N-[5-(2,3-dihydro-1,4-dioxin-5-yl)-1,3,4-oxadiazol-2-yl]-4-pentoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O5/c1-2-3-4-9-24-14-7-5-13(6-8-14)16(22)19-18-21-20-17(26-18)15-12-23-10-11-25-15/h5-8,12H,2-4,9-11H2,1H3,(H,19,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTLOLLDFIXZWBJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC1=CC=C(C=C1)C(=O)NC2=NN=C(O2)C3=COCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)-4-(pentyloxy)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.